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This guide provides an objective comparison of the gamma emission probabilities for the
radionuclide Antimony-124 (124Sh). Accurate and reliable nuclear data are crucial for a wide
range of applications, from fundamental research in nuclear physics to practical uses in
medicine, such as in the development of radiopharmaceuticals. This document summarizes
and contrasts data from recent high-precision experimental measurements with internationally
recognized evaluated nuclear data libraries.

Data Presentation: A Comparative Analysis

The accuracy of gamma emission probabilities for 124Sb is paramount for precise activity
measurements and dose calculations. Below is a comparison of the most intense gamma-ray
emissions as reported in a significant experimental study by Patil et al. (2006) and two widely
used evaluated nuclear data libraries, the Evaluated Nuclear Structure Data File (ENSDF) and
the International Commission on Radiological Protection (ICRP) Publication 107.

Table 1: Comparison of Major Gamma Emission Probabilities for 124Sh
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] Emission N
Relative Energy . Emission
Energy ) Probability Energy o
. Intensity (keV) - Probability
(keV) - Patil ] (%) - (MeV) -
(%) - Patil et ENSDFI/IAE (%) - ICRP
et al. (2006) ENSDFIIAE ICRP 107
al. (2006) A 107[2]
A[1]
602.7275 +
602.73 100.0 £ 0.3 98.26 0.602728 98.26
0.0017
645.8537 *
645.85 7.55 + 0.05 7.456 0.645854 7.456
0.0013
722.7842 +
722.79 11.01 + 0.06 10.81 0.722784 10.81
0.0022
1690.975 +
1690.97 48.5+0.2 47.79 1.69098 47.79
0.004
2090.936 *
2090.93 5.61 +£0.04 0.005 5.512 2.09094 5512

Note: The relative intensities from Patil et al. are normalized to the 602.73 keV gamma ray. The
evaluated libraries provide absolute emission probabilities per 100 decays.

Discrepancies between experimental and evaluated data, though generally small for the most
intense lines, can be more pronounced for weaker emissions. These differences can arise from
various factors, including the experimental setup, data analysis techniques, and the evaluation
methodologies used to compile the nuclear data libraries. For a comprehensive list of 75
transitions observed by Patil et al., researchers are encouraged to consult the original
publication.[3]

Evaluated Nuclear Data Libraries

For researchers requiring the most current and comprehensive evaluated data, the following
international libraries are recommended:

o ENDF (Evaluated Nuclear Data File): Maintained by the National Nuclear Data Center
(NNDC) at Brookhaven National Laboratory, this library is a primary source of nuclear data
for a wide range of applications.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www-nds.iaea.org/sgnucdat/b2.htm
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Sb-124.htm
https://www.researchgate.net/publication/7319447_Precision_measurements_in_Te-124_following_the_decay_of_Sb-124
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» JEFF (Joint Evaluated Fission and Fusion File): A collaboration of NEA Data Bank
participating countries, the JEFF library provides extensive data for nuclear energy
applications.[4][5][6]

o JENDL (Japanese Evaluated Nuclear Data Library): Developed by the Japan Atomic Energy
Agency, JENDL is a comprehensive library of nuclear data.

These libraries are periodically updated, and researchers should always refer to the latest
versions for the most accurate information.

Experimental Protocols

The precision of experimental data is fundamentally linked to the methodology employed. The
work by Patil et al. (2006) serves as a key example of a high-precision measurement of 124Sb
gamma emissions.[3]

Source Preparation and Measurement

e Source: A carrier-free 124Sb sample, produced by thermal neutron irradiation of 123Sh, was
used in the form of antimony chloride (SbCls) in a dilute HCI solution. The source was aged
for approximately eight months to minimize interference from short-lived impurities.

o Sample Preparation: For spectral measurements, the source solution was dried on an
aluminized mylar foil, which was then supported by a thin aluminum disc.

o Detectors: Two high-purity germanium (HPGe) detectors, each with a relative efficiency of
60% and a full width at half maximum (FWHM) of 1.80 keV at 1.33 MeV, were used for data
collection.

» Data Acquisition: Singles gamma-ray spectra were acquired with the source placed at a
distance of 20 cm from the detectors to minimize coincidence summing effects. A high-
resolution X-ray detector was also used to analyze the X-ray region of the spectrum. For
coincidence measurements, a time resolution of approximately 20 ns was employed.

This meticulous experimental setup allowed for the identification of 75 gamma transitions,
including 14 that were previously unreported, and the establishment of five new energy levels
in the decay scheme of 124Sp.[3]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.oecd-nea.org/dbdata/JEFF33/
https://publications.jrc.ec.europa.eu/repository/handle/JRC118001
https://www.oecd-nea.org/dbdata/jeff/
https://www.researchgate.net/publication/7319447_Precision_measurements_in_Te-124_following_the_decay_of_Sb-124
https://www.researchgate.net/publication/7319447_Precision_measurements_in_Te-124_following_the_decay_of_Sb-124
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Visualization of the Data Comparison Workflow

The process of comparing experimental data with evaluated nuclear data libraries is a

fundamental aspect of advancing nuclear science. The following diagram illustrates this logical

workflow.
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Caption: Workflow for comparing experimental and evaluated gamma emission data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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